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Compound of Interest

Compound Name: Tributyltin sulfide

Cat. No.: B1591173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of Tributyltin sulfide, also known as Bis(tributyltin)

sulfide. It details its chemical and physical properties, synthesis, and applications, with a

particular focus on its relevance to scientific research and development. This document aims to

serve as a comprehensive resource, grounded in scientific integrity and supported by

authoritative references.

Core Chemical Identity and Properties
Tributyltin sulfide is an organotin compound with significant applications, primarily stemming

from its biocidal properties. A clear understanding of its fundamental characteristics is crucial

for its safe and effective use in a laboratory or industrial setting.

Molecular Formula and Weight
The chemical formula for Tributyltin sulfide is C24H54SSn2[1][2][3][4][5][6]. This formula

indicates the presence of 24 carbon atoms, 54 hydrogen atoms, one sulfur atom, and two tin

atoms.

The molecular weight of this compound is approximately 612.17 g/mol [2][3][4]. Minor

variations in the reported molecular weight may exist depending on the source and the isotopic

composition considered[1][3].

Table 1: Key Chemical Identifiers
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Identifier Value Source(s)

Molecular Formula C24H54SSn2

PubChem[1], CymitQuimica[2],

American Elements[3], Sigma-

Aldrich[4], Strem[6]

Molecular Weight 612.17 g/mol
CymitQuimica[2], American

Elements[3], Sigma-Aldrich[4]

IUPAC Name
tributyl(tributylstannylsulfanyl)s

tannane
PubChem[1]

CAS Number 4808-30-4
PubChem[1], CymitQuimica[2],

Sigma-Aldrich[4], Strem[6]

Synonyms
Bis(tributyltin) sulfide,

Hexabutyldistannathiane

PubChem[1], CymitQuimica[2],

American Elements[3]

Physical and Chemical Properties
Tributyltin sulfide is typically a colorless liquid[2][3]. It is characterized by a high degree of

lipophilicity, meaning it readily dissolves in fats, oils, and non-polar solvents. This property

contributes to its accumulation in marine organisms and environments[2].

Table 2: Physical and Chemical Properties

Property Value Source(s)

Appearance Colorless liquid or solid
CymitQuimica[2], American

Elements[3]

Density 1.179 g/mL at 25 °C Sigma-Aldrich[4]

Refractive Index n20/D 1.518 Sigma-Aldrich[4]

Flash Point > 110 °C Sigma-Aldrich[4]

Synthesis and Reactivity
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While detailed, proprietary synthesis methods are often not publicly available, the general

principle of forming the tin-sulfur-tin bond involves the reaction of a tributyltin precursor, such as

tributyltin oxide or tributyltin chloride, with a sulfur source.

A related and well-documented reaction in organotin chemistry is the synthesis of tributyltin

hydride from tributyltin oxide, which showcases the reactivity of the Sn-O bond. This reduction

is often achieved using reagents like polymethylhydrosiloxane[7].

The reactivity of organotin compounds, particularly their interaction with sulfur, is a key aspect

of their chemical behavior. The formation of the tin-sulfur bond is a driving force in certain

reactions, such as the Barton-McCombie deoxygenation, where a thiocarbonyl derivative reacts

with a tin radical[8].

Applications in Research and Industry
The primary application of Tributyltin sulfide and related tributyltin (TBT) compounds has

been as a biocide.

Antifouling Agent
Historically, TBT compounds were extensively used in marine paints to prevent the growth of

barnacles, algae, and other marine organisms on ship hulls[2][9][10]. Its effectiveness as an

antifouling agent is due to its high toxicity to a broad range of organisms[10]. However, this

same property has led to significant environmental concerns[2][9].

Other Biocidal and Preservative Uses
Beyond marine applications, TBT compounds have been utilized as:

Wood preservatives[9][10]

Fungicides and bactericides in agriculture and industrial processes[9]

Preservatives for textiles, paper, and leather[9]

Role in Organic Synthesis
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While not a direct application of Tributyltin sulfide itself, a related compound, tributyltin

hydride, is a valuable reagent in organic synthesis. It serves as a radical reducing agent,

capable of converting organic halides to hydrocarbons and participating in reactions like the

Barton-McCombie deoxygenation and Barton decarboxylation[7][8][11]. These reactions are

crucial in the synthesis of complex organic molecules, which can be relevant in drug

development.

Safety, Toxicity, and Environmental Impact
A critical aspect of working with Tributyltin sulfide is understanding its significant toxicity and

environmental hazards.

Human Health Hazards
Tributyltin sulfide is classified as toxic if swallowed and harmful in contact with skin. It can

cause skin and serious eye irritation[1]. Furthermore, it is suspected of damaging fertility or the

unborn child and causes damage to organs through prolonged or repeated exposure[1].

Diagram 1: GHS Hazard Pictograms for Tributyltin Sulfide

Caption: GHS Hazard Pictograms for Tributyltin Sulfide.

Environmental Toxicity
Tributyltin sulfide is very toxic to aquatic life with long-lasting effects[1]. Its persistence and

high lipophilicity lead to bioaccumulation in the food chain[2]. One of the most well-documented

environmental impacts is the phenomenon of "imposex" in female marine snails, where they

develop male sexual characteristics, leading to reproductive failure[10]. Due to these severe

environmental consequences, the use of TBT compounds in antifouling paints has been largely

banned or severely restricted by international regulations[2].

Experimental Protocols
Given the hazardous nature of Tributyltin sulfide, all experimental work must be conducted

with strict adherence to safety protocols.

Handling and Storage
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Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety

goggles with side shields, and a lab coat. Work in a well-ventilated fume hood.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials.

Keep the container tightly closed.

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Due to

its high aquatic toxicity, it must not be released into the environment.

A Note on Experimental Design
For researchers in drug development, while Tributyltin sulfide itself may not be a therapeutic

agent, understanding the chemistry of organotin compounds can be relevant. For instance, the

principles of radical reactions involving organotin hydrides are applicable to the synthesis of

various organic scaffolds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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